Ethyl 4-hydrazinopyrimidine-5-carboxylate

• Molecular Formula: C7H10N4O2
• Molecular Weight: 182.18 g/mol
• IUPAC Name: ethyl 4-hydrazinylpyrimidine-5-carboxylate
• InChI: InChI=1S/C7H10N4O2/c1-2-13-7(12)5-3-9-4-10-6(5)11-8/h3-4H,2,8H2,1H3,(H,9,10,11)
• InChI Key: OJHDMCNNGMVIPD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CN=CN=C1NN

Description

Ethyl 4-hydrazinopyrimidine-5-carboxylate is a useful research compound. Its molecular formula is C7H10N4O2 and its molecular weight is 182.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The title compound was prepared by (a) treating 2-chloropyrimidine-5-carbonylchloride (Example 13, 110 mg, 0.62 mmol) with ethanol (200 mg, 4.4 mmol in 1 mL of ethyl acetate) to provide 60% of ethyl 2-chloropyrimidine-5-carboxylate, (b) reaction of ethyl 2-chloropyrimidine-5-carboxylate (70 mg, 0.37 mmol) with hydrazine (100 mg, 3 mmol) to afford 44% of ethyl 4-hydrazinopyrimidine-5-carboxylate as in Example 19, (c) reaction of ethyl 4-hydrazinopyrimidine-5-carboxylate (0.36 g, 2.0 mmol) with citraconic anhydride (0.34 g, 3.0 mmol) in analogy to Example 21 to afford 10% (0.05 g) of the title compound; m.p. 95-98° C.